Journal Name:Pharmaceutics
Journal ISSN:1999-4923
IF:6.525
Journal Website:https://www.mdpi.com/journal/pharmaceutics
Year of Origin:2009
Publisher:MDPI (Basel, Switzerland)
Number of Articles Per Year:285
Publishing Cycle:
OA or Not:Yes
Molecular scale insights from NMR studies of hybrid systems formed via doping silver QDs in 6CHBT liquid crystal: a quantitative investigation of their optoelectronic properties
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-07-07 , DOI: 10.1080/02678292.2023.2227979
ABSTRACTWe have successfully synthesised silver quantum dots (Ag QDs) via chemical method. We have studied Ag QDs doped 4-(trans-4-n hexylcyclohexyl) isothiocyanatobenzoate (6CHBT) LC hybrid system and their associated structural and optoelectronic properties using both experimental and theoretical methods. The QDs with sizes 4.27 nm−9.56 nm self-assemble to form nano-micro scale hierarchical structures. Theoretical NMR study has been performed using three different methods HF, B3LYP, and wB97XD for pure and Ag NPs doped LC system. NMR data greatly helps us to explore the phenomenological description of the hybrid system by giving us molecular scale insights. Optical microscope, RAMAN, UV, FTIR, HR-XRD, FESEM-EDX, and Fluorescence data confirm the structural and physio-chemical properties of QDs, LC molecules and as well as their hybrid system. We use a nanoscale predictive model to estimate the effective size to which the bandgap value of Ag QDs in a hybrid system corresponds. The bandgap value of pure Ag QDs is found to be 5.32 eV, whereas upon doping these Ag QDs in LC media, their bandgap falls to a value of 4.08 eV. The estimated size (i.e. corresponding to effective confinement) using a hexahedral or octahedral-shaped particle model comes out to be ~15 nm.
Detail
Chirality transfer to harness mesophase transitions in liquid crystal mixtures containing an oxadiazole derivative
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-06-23 , DOI: 10.1080/02678292.2023.2226626
ABSTRACTChiral liquid crystal mixtures are an important field of research in the development of these materials. The main advantage of chiral liquid crystal mixtures is their ability to produce an optically active three-dimensional structure. Moreover, 1,3,4-oxadiazoles have been widely used as electron-transporting/hole-blocking materials or emitting layers in electroluminescent diodes and nonlinear optical materials owing to their interesting properties. Here, we investigate the phase transitions in a mixture of a chiral oxadiazole derivative liquid crystal, EOS-12, and a traditional nematic liquid crystal, E7. EOS-12 is miscible with the E7 matrix at all concentrations. The mesomorphic properties of these mixtures were studied using differential scanning calorimetry (DSC), polarised optical microscopy (POM) and digital colourimetry analysis. In addition, the cholesteric pitch is measured using the Grandjean-Cano technique and photophysical studies were performed in solutions and films. Mixtures show polymorphism depending on the concentration and temperature: nematic, chiral nematic, TGBA*, and smectic phases. A temperature-concentration phase diagram was established using POM. Stabilisation of the SmA phase is observed with a greater temperature range than the constituents of the mixture. According to these results, the properties of the mixture can be used to create various material functionalities, depending on the composition of the mixture.
Detail
Balance the trade-offs between high birefringence, large dielectric anisotropy and low viscosity in nematic liquid crystals through molecular splicing strategy
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-06-12 , DOI: 10.1080/02678292.2023.2222677
ABSTRACTA series of liquid crystals containing one n-propyl/n-propoxy, lateral fluorine substituent, a tolane mesophase unit, and a 2,2-difluorovinyl terminal group were designed and synthesised. Their chemical structures were characterised and confirmed by nuclear magnetic resonance (NMR), mass spectrometry and Fourier transform infrared spectrometry (FTIR) instruments. Meanwhile, the position and number effects of lateral fluorine substituents on the thermal, mesomorphic, and electro-optical properties of these compounds were explored. Furthermore, density functional theory (DFT) calculations of molecular conformation, polarisability components and dipole moment were utilised to correlate the experimental results. Research results show that the 2,2-difluorovinyl-terminated liquid crystal compounds possess excellent properties of low melting point, wide nematic-phase temperature interval, high birefringence, large dielectric anisotropy and low rotational viscosity. This molecular splicing strategy is an effective method to balance the trade-offs between high birefringence, large dielectric anisotropy, and low viscosity in nematic liquid crystals.
Detail
Comparative studies of DFT and experimental Raman spectra of pure 5O.14 liquid crystalline compound
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-06-12 , DOI: 10.1080/02678292.2023.2221653
ABSTRACTThis article studies the density functional theory (DFT) and experimentally measured Raman spectrum of 5O.14 monomeric liquid crystalline compound. Raman spectroscopy in liquid crystal (LC) is very sensitive to temperature and with the variation of temperature every bond in the molecule shows different Raman peaks. Some important changes in the peaks were also noticed in different phases with the change in temperature. These changes occurred basically due to the changes in the molecular orientation with varying temperature. The structural and dynamics changes of the LC undergoing phase transitions have been analysed from the investigations of peak positions and linewidths. Finally, the results obtained from experimental and DFT generated Raman spectra confirm some interesting features to understand the behaviours of 5O.14 LC.
Detail
Optimisation of stratified anisotropic media for security films
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-05-09 , DOI: 10.1080/02678292.2023.2208552
ABSTRACTOptical security films have gained a lot of attention due to its potential application in authentication services. Electrode-free optical devices are in demand along with electrode devices due to its secure access to the decryption key and ability to hide information from public access. Our concern in this study is the examination of electrode-free optical security film. In such devices, hidden information can be viewed in black/white contrast or controlled birefringent colours, which are produced by patterned phase plate and polariser. In particular, we develop the model of stratified anisotropic media for theoretical description of reflective characteristics of optical security films. Our theoretical results are compared with experimental observations. Blue and yellow birefringent colours of supertwisted nematic liquid crystal cell are achieved by using theory of optical characteristics in anisotropic media and partial coherence. This theoretical analysis suggests new openings in the optimisation of liquid crystal security films.
Detail
Characterising nematic liquid crystals using a circular patch resonator
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-04-24 , DOI: 10.1080/02678292.2023.2200741
ABSTRACTReconfigurable microwave material is a promising candidate for designing and manufacturing tunable microwave components. Nematic liquid crystals (NLC) are such materials since their permittivity can be tuned by an external electric field. However, many NLC mixtures were not properly characterised at higher frequency bands due to requiring a complex measurement setup. In this work, a novel method using circular patch resonator (CPR) is developed to measure the dielectric constant and loss tangent of NLCs at microwave frequencies. In addition to using the cavity model for the preliminary design and analysing the fringing effect for a better accuracy, full-wave simulations are employed to confirm the final design and aid the characteristic analysis. Three prototypes were fabricated and measured to reduce uncertainty from manufacturing defects. To avoid the possible damage when higher voltage is required for a large range tuning, a coupling mechanism is proposed between the microstrip line and coplanar waveguides (CPWs) to replace connection through vias. A high accuracy with an uncertainty of 0.02 for relative permittivity estimate has been demonstrated with experiment verification, approximate 80% improvement than other typical methods. The simple design and PCB-based manufacturing techniques can be widely employed to characterise the properties of newly-developed LC mixtures.
Detail
Enhancement of electro-optical properties and phase transition temperature of thermotropic liquid crystal 5CB by doping with 4-n-pentylbenzoic acid
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-04-24 , DOI: 10.1080/02678292.2023.2203102
ABSTRACTLiquid crystalline materials that have been used in the display industry need to have a wide temperature-range nematic phase while remaining functioning in different climate conditions. In this work, a new binary mixture of thermotropic liquid crystal materials, particularly the nematic phase, has been studied. A widely used material 5CB (4-Cyano-4’−pentyl biphenyl), exhibiting nematics phase, and PA (4-Phenylbenzoic acid) were preferred. Mixtures of different concentrations of 5CB-PA were prepared and investigated using dielectric spectroscopy, phase transition and electro-optical responses techniques. It was found that not only was an improvement to the dielectric anisotropic achieved but also the nematic temperature range extended from 35 ºC to just above 50°C by adding 10 wt.%. On the other hand, the threshold voltage is increased by 10% for the same sample. In addition, elastic constants and response time showed similar behaviours upon increasing the loading concentration of PA, whereas the visco-elastic coefficient significantly declined. All the estimated values for the pure 5CB are in good agreement with the literature. This improvement in the operating temperature range is unique and suggests that the doping can lead to cheap and mass production of a stable liquid crystalline material for their application in the display industry.
Detail
Jerry Ericksen (1924-2021)
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-05-31 , DOI: 10.1080/02678292.2023.2211814
Published in Liquid Crystals (Vol. 50, No. 2, 2023)
Detail
Optical activity and linear electrooptic response in the paraelectric subphase of an achiral ferroelectric nematic compound
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-06-13 , DOI: 10.1080/02678292.2023.2219238
ABSTRACTPolarizing optical microscopy and electro optics are used to study a compound with constituent non-chiral molecules, DIO, known to exhibit three nematic phases, namely N, Nx and ferronematic NF. N is found to be a conventional nematic but shows two additional unusual features: the presence of optically active domains and a linear electro optic response to the applied signal. The optical activity is explained by a segregation of the stable helical conformers of the opposite sense; these preferring to form domains with an optical rotation of ±4°/μm. This is the first example of helical segregation observed in non-chiral molecules in the high temperature nematic phase. Unlike the ordinary nematic liquid crystalline material, this compound shows a linear electro optical response to the applied electric field, thereby confirming the polar nature of this phase. NF is the ferroelectric nematic as reported previously. The strong polar azimuthal surface interaction energy in the NF phase stabilises a homogeneous structure in planar-aligned cells that are rubbed parallel and gives a twisted structure in cells rubbed antiparallel.
Detail
Synthesis and characterisation of novel aromatic ester swallow-tailed cholesteric liquid crystal polymers
Pharmaceutics ( IF 6.525 ) Pub Date: 2023-05-03 , DOI: 10.1080/02678292.2023.2208084
ABSTRACTIn this paper, two novel aromatic ester swallow-tailed liquid crystal monomers M1 and M2 and a straight chain cholesteric liquid crystal monomer M3 were designed and synthesised. Two series of liquid crystal polymers, P1 series and P2 series, were graft-copolymerised with M and polymethylhydrosiloxane (PHMS). All the synthesised liquid crystal monomers and polymers were characterised by IR and 1H NMR and confirmed to the predicted molecular structure. The liquid crystal and thermal properties of the synthesised compounds were tested by DSC, POM, TGA and optical rotation. The results show that the monomer M1 is a monotropic nematic liquid crystal, and the Schlieren texture appears during the cooling process. M2 is an enantiotropic nematic liquid crystal with filamentous and schlieren texture. M3 is a thermotropic enantiotropic cholesteric phase with oily streak and focal cone texture. Both polymers P1 and P2 show typical Grand-Jean texture, and with the increase of monomer M3 content, the polymer clearing point temperature Ti increases continuously, the liquid crystal mesophase range widens, and the specific rotation value increases.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学2区 PHARMACOLOGY & PHARMACY 药学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.90 32 Science Citation Index Expanded Not
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